5-[(8-Methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid

• IUPAC Name: 5-[(8-methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid
• InChI: InChI=1S/C21H16O7/c1-11-17(26-10-13-4-7-18(27-13)20(22)23)8-6-15-14-5-3-12(25-2)9-16(14)21(24)28-19(11)15/h3-9H,10H2,1-2H3,(H,22,23)
• InChI Key: YEECIVDYYFANBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2C=CC(=C3)OC)OCC4=CC=C(O4)C(=O)O
• Molecular Formula: C21H16O7
• Molecular Weight: 380.3 g/mol
• CAS No.: 430451-93-7

Description

Molecular Formula: C₂₁H₁₆O₇ Molecular Weight: 380.352 g/mol CAS Registry Number: 430451-93-7 Structural Features: This compound consists of a benzo[c]chromen core substituted with methoxy (8-position) and methyl (4-position) groups, linked via an oxymethyl bridge to a furan-2-carboxylic acid moiety.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with the target molecule, enabling comparative analysis of substituent effects and physicochemical properties.

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS RN	Notable Differences from Target Compound
5-[(8-Methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid (Target)	C₂₁H₁₆O₇	380.352	8-OCH₃, 4-CH₃ on benzo[c]chromen; furan-2-COOH	430451-93-7	Reference compound
4-{[(8-Methoxy-4-methyl-6-oxobenzo[c]chromen-3-yl)oxy]methyl}-5-methylfuran-2-carboxylic acid	C₂₂H₁₈O₇	394.38	Additional 5-CH₃ on furan ring	430450-68-3	Increased lipophilicity due to furan methyl group
5-Methyl-4-[(4-methyl-6-oxobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylic acid	C₂₁H₁₆O₆	364.348	No 8-OCH₃; 5-CH₃ on furan	376375-10-9	Reduced steric hindrance and polarity (loss of OCH₃)
5-(4-Fluoronaphthalen-1-yl)-furan-2-carboxylic acid	C₁₅H₉FO₃	261.23	Fluoronaphthyl substituent	597565-54-3	Aromatic fluorination enhances electronic interactions
6-Bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid	C₁₁H₇BrO₅	299.08	Bromine at position 6; simpler chromene scaffold	119686-34-9	Halogenation increases molecular weight and reactivity

Substituent Effects on Bioactivity and Solubility

• Methyl Group (4-CH₃) : The methyl substituent on the benzo[c]chromen core may reduce enzymatic degradation by sterically shielding reactive sites.

Pharmacological and Industrial Relevance

• Anticancer Potential: Benzo[c]chromen derivatives are explored for topoisomerase inhibition, with methoxy and methyl groups enhancing DNA intercalation .
• Industrial Applications : Derivatives like 5-(methoxycarbonyl)furan-2-carboxylic acid (CAS 6750-85-2) are intermediates in polymer synthesis, though the target compound’s complexity limits large-scale use .